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Compound of Interest

Compound Name:
1-Boc-3-

(hydroxymethyl)pyrrolidine

Cat. No.: B054581 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical reagents is paramount. This document provides crucial safety and logistical

information for 1-Boc-3-(hydroxymethyl)pyrrolidine, a key intermediate in pharmaceutical

synthesis.[1] While a specific Safety Data Sheet (SDS) for this compound is not readily

available, its structural relationship to pyrrolidine suggests a cautious approach to handling,

assuming similar hazard characteristics. The following procedures are based on the known

hazards of pyrrolidine and general laboratory safety best practices.

Hazard Profile and Physical Properties
Based on the data for the related compound, pyrrolidine, 1-Boc-3-(hydroxymethyl)pyrrolidine
should be treated as a potentially hazardous chemical. Pyrrolidine is classified as a highly

flammable liquid and vapor that can cause severe skin burns and eye damage, and is harmful

if swallowed or inhaled.[2][3] The addition of the Boc (tert-butoxycarbonyl) protecting group

may alter the physical and chemical properties, but a conservative approach to safety is

recommended.
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Property Value Source

Boiling Point 86 - 88 °C / 186.8 - 190.4 °F [2]

Flash Point 3 °C / 37.4 °F
Not explicitly found in search

results

Density 0.852 g/cm³ (at 25 °C)

Water Solubility Miscible
Not explicitly found in search

results

pH 12.9 (50 g/l solution)
Not explicitly found in search

results

Personal Protective Equipment (PPE)
A comprehensive PPE program is essential to minimize exposure.[4] The following PPE is

mandatory when handling 1-Boc-3-(hydroxymethyl)pyrrolidine:

Eye and Face Protection: Chemical safety goggles and a face shield should be worn to

protect against splashes.[5]

Skin Protection:

Gloves: Two pairs of chemically resistant gloves, such as nitrile or neoprene, meeting

ASTM D6978 standards are required.[5]

Gown: A disposable, polyethylene-coated polypropylene gown or a similar chemically

resistant lab coat must be worn to prevent skin contact.[5][6] Standard cloth lab coats are

not sufficient.

Respiratory Protection: Work should be conducted in a certified chemical fume hood. If there

is a risk of inhalation, a NIOSH-approved respirator with an appropriate cartridge for organic

vapors should be used.[4][5]

Footwear: Closed-toe shoes are mandatory.
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Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling ensures safety at every stage.

1. Receiving and Storage:

Upon receipt, inspect the container for any signs of damage or leaks.

Store the chemical in a cool, dry, and well-ventilated area away from heat, sparks, and open

flames.[3]

Keep the container tightly closed and store it in a secondary container.

2. Preparation and Use:

All handling of 1-Boc-3-(hydroxymethyl)pyrrolidine must be performed inside a certified

chemical fume hood.

Before starting work, ensure that all necessary PPE is correctly donned.

Use only non-sparking tools and equipment to prevent ignition of flammable vapors.[2][3]

Ground all containers and receiving equipment to prevent static discharge.[3]

Measure and dispense the chemical carefully to avoid splashes and the generation of

aerosols.

After use, tightly close the container and decontaminate all work surfaces.

3. Spill Response:

In the event of a small spill, absorb the material with an inert, non-combustible absorbent

(e.g., vermiculite, sand).

For larger spills, evacuate the area and follow your institution's emergency procedures.
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Collect the absorbed material and contaminated items in a sealed, labeled container for

proper disposal.

Do not use combustible materials, such as paper towels, to clean up spills of flammable

liquids.

Disposal Plan
Proper disposal of chemical waste is critical to prevent environmental contamination and

ensure regulatory compliance.

Chemical Waste: All waste containing 1-Boc-3-(hydroxymethyl)pyrrolidine, including

unused material and reaction byproducts, must be collected in a designated, labeled, and

sealed waste container.

Contaminated Materials: All disposable PPE (gloves, gowns, etc.) and any materials used for

cleaning up spills must be considered hazardous waste and disposed of accordingly.

Disposal Route: Dispose of all waste through your institution's hazardous waste

management program. Do not pour any amount of this chemical down the drain.

Workflow for Safe Handling
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Caption: Workflow for the safe handling of 1-Boc-3-(hydroxymethyl)pyrrolidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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